Cas no 1532-24-7 (methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1532-24-7
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00186642
• CID: 117798
• PubChem ID: 526485
• Update Time: 2025-06-30

methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dichloropicolinate
• 2-Pyridinecarboxylicacid, 3,6-dichloro-, methyl ester
• CLOPYRALID METHYL ESTER
• Clopyralidmethylester Solution
• methyl 3,6-dichloro-2-pyridinecarboxylate
• methyl 3,6-dichloropyridine-2-carboxylate
• Clopyralid acid, methyl ester
• Clopyralid-methyl
• Clopyralid-methyl [iso]
• Methyl 3,6-dichloropicolinate, 3,6-Dichloro-2-(methoxycarbonyl)pyridine
• 2-Pyridinecarboxylic acid, 3,6-dichloro-, Methyl ester
• DTXSID20165281
• Clopyralid, methyl ester
• W-201373
• SY167986
• FT-0702625
• A20848
• Q27279575
• 3,6-dichloropyridine-2-carboxylic acid methyl ester
• SCHEMBL240027
• 3,6-dichloropicolinic acid methyl ester
• AKOS001038383
• 2-Pyridinecarboxylicacid,3,6-dichloro-,methyl ester
• H33337C9BW
• CS-0081046
• CLOPYRALIDMETHYLESTER
• Methyl 3,6-dichloro-2-pyridinecarboxylate #
• EN300-26421
• MFCD00186642
• 3,6-Dichloro-2-pyridinecarboxylic acid methyl ester
• UNII-H33337C9BW
• PS-4544
• Z16552008
• 3,6-dichloro-2-pyridinecarboxylic acid, methyl ester
• 1532-24-7
• DB-007661
• STK832916
• BBL028362

• MDL： MFCD00186642
• Inchi： 1S/C7H5Cl2NO2/c1-12-7(11)6-4(8)2-3-5(9)10-6/h2-3H,1H3
• InChI Key： HQTUEAOWLVWJLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OC)Cl

Computed Properties

• Exact Mass: 204.96985
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 296°Cat760mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.548
• PSA: 39.19
• LogP: 2.17500

methyl 3,6-dichloropyridine-2-carboxylate Security Information

• Hazardous Material Identification：

Additional information on methyl 3,6-dichloropyridine-2-carboxylate

Methyl 3,6-Dichloropyridine-2-Carboxylate: A Comprehensive Overview

Methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1532-24-7) is a versatile organic compound with significant applications in various fields, including agrochemicals and pharmaceuticals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at positions 3 and 6, and a methyl ester group at position 2. The molecular formula of this compound is C8H7Cl2NO2, and its molecular weight is approximately 218.0 g/mol.

The synthesis of methyl 3,6-dichloropyridine-2-carboxylate involves a series of well-established organic reactions, including chlorination, esterification, and purification steps. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product quality.

One of the most notable applications of methyl 3,6-dichloropyridine-2-carboxylate is in the development of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it an effective active ingredient in agricultural chemicals. Recent studies have demonstrated its efficacy against a wide range of weeds and fungal pathogens, making it a valuable asset in modern crop protection.

In the pharmaceutical industry, methyl 3,6-dichloropyridine-2-carboxylate serves as an intermediate in the synthesis of various bioactive compounds. Its structure provides a platform for further functionalization, enabling the creation of molecules with diverse biological activities. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and anticancer properties.

The physical properties of methyl 3,6-dichloropyridine-2-carboxylate are well-documented. It exists as a crystalline solid with a melting point of approximately 105°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent research has focused on the environmental impact of methyl 3,6-dichloropyridine-2-carboxylate and its degradation products. Studies indicate that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. This makes it an environmentally friendly option compared to some traditional agrochemicals.

In conclusion, methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1532-24-7) is a multifaceted compound with significant contributions to both agriculture and medicine. Its unique chemical properties and versatile applications continue to make it an area of interest for researchers worldwide.